Cas no 22663-09-8 (2-Oxiranenonanoic acid,methyl ester)

• Product Name: 2-Oxiranenonanoic acid,methyl ester
• CAS No: 22663-09-8
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 262420
• PubChem ID: 261545
• Update Time: 2025-10-31

2-Oxiranenonanoic acid,methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranenonanoic acid,methyl ester
• methyl 9-(oxiran-2-yl)nonanoate
• (+/-)-methyl 9-(oxiran-2-yl)nonanoate
• 9-oxiranyl-nonanoic acid methyl ester
• 9-Oxiranyl-nonansaeure-methylester
• AC1L65JM
• AC1Q5ZZA
• AR-1E4590
• BB_NC-0457
• methyl 10,11-epoxyundecanoate
• methyl 10,11-epoxyundecenoate
• methyl undecanoate oxide
• NSC93956
• 22663-09-8
• NSC-93956
• SCHEMBL6896564
• 10,11-Epoxy-undecansauremethylester
• AKOS003610747
• methyl 9-(2-oxiranyl)nonanoate
• VS-08609
• DTXSID30294071

• Inchi： 1S/C12H22O3/c1-14-12(13)9-7-5-3-2-4-6-8-11-10-15-11/h11H,2-10H2,1H3
• InChI Key： UGYHPPMOOSFOTN-UHFFFAOYSA-N
• SMILES： O1CC1CCCCCCCCC(=O)OC

Computed Properties

• Exact Mass: 214.15696
• Monoisotopic Mass: 214.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 0.985
• Boiling Point: 278.1°Cat760mmHg
• Flash Point: 113.2°C
• Refractive Index: 1.455
• PSA: 38.83
• LogP: 2.67900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on 2-Oxiranenonanoic acid,methyl ester

2-Oxiranenonanoic acid, methyl ester (CAS No. 22663-09-8): An Overview of Its Properties, Applications, and Recent Research

2-Oxiranenonanoic acid, methyl ester (CAS No. 22663-09-8) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as methyl 9-oxo-9-azabicyclo[3.3.1]nonane-3-carboxylate, is characterized by its cyclic structure and the presence of an oxirane ring, which imparts unique reactivity and functional properties.

The chemical formula of 2-Oxiranenonanoic acid, methyl ester is C11H18O3, and it has a molecular weight of approximately 198.25 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the epoxidation of unsaturated fatty acids and subsequent esterification with methanol. The resulting product is a colorless to pale yellow liquid with a characteristic odor.

One of the key features of 2-Oxiranenonanoic acid, methyl ester is its reactivity due to the presence of the oxirane ring. This ring can undergo various chemical transformations, such as ring-opening reactions with nucleophiles, which make it a valuable intermediate in the synthesis of more complex organic molecules. These reactions are often used in the development of new materials, pharmaceuticals, and fine chemicals.

In recent years, there has been a growing interest in the biological and pharmaceutical applications of 2-Oxiranenonanoic acid, methyl ester. Studies have shown that this compound exhibits anti-inflammatory properties and can be used as a precursor in the synthesis of anti-inflammatory drugs. For example, research published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of 2-Oxiranenonanoic acid, methyl ester can effectively inhibit the production of pro-inflammatory cytokines in vitro.

Beyond its anti-inflammatory properties, 2-Oxiranenonanoic acid, methyl ester has also been explored for its potential use in drug delivery systems. The unique chemical structure allows for the formation of stable complexes with various therapeutic agents, enhancing their solubility and bioavailability. This has significant implications for improving the efficacy and safety of drug formulations.

In addition to its pharmaceutical applications, 2-Oxiranenonanoic acid, methyl ester has found use in the development of advanced materials. Its ability to undergo controlled polymerization reactions makes it a valuable monomer for producing polymers with tailored properties. These polymers have applications in areas such as coatings, adhesives, and biodegradable plastics.

The environmental impact of 2-Oxiranenonanoic acid, methyl ester is another area of active research. Studies have shown that this compound can be synthesized using green chemistry principles, reducing its environmental footprint. For instance, researchers at the University of California have developed a catalytic process that uses renewable feedstocks and minimal energy input to produce 2-Oxiranenonanoic acid, methyl ester.

In conclusion, 2-Oxiranenonanoic acid, methyl ester (CAS No. 22663-09-8) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique chemical structure and reactivity make it an important intermediate in the synthesis of complex molecules and a valuable component in drug delivery systems and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further highlighting its significance in modern scientific endeavors.